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Cat. No.: B15722844

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lugduname, a guanidinocarboxylic acid derivative, stands as one of the most potent

sweetening agents ever synthesized, with an estimated sweetness potency ranging from

220,000 to 300,000 times that of sucrose.[1][2] Developed in 1996 at the University of Lyon, its

name is a nod to Lugdunum, the Roman name for the French city.[2] Despite its extraordinary

potency, Lugduname has not been approved for commercial use in food products due to a

lack of comprehensive safety and toxicological data.[3] However, its extreme sweetness makes

it a valuable molecular probe for investigating the structure-activity relationships of the human

sweet taste receptor and for the development of novel sweeteners.[3] This technical guide

provides a detailed overview of the molecular structure, chemical formula, and known

experimental data of Lugduname, aimed at researchers and professionals in the fields of

chemistry and drug development.
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Molecular Structure and Chemical Formula
Lugduname is a complex organic molecule characterized by a guanidinoacetic acid core

substituted with a 4-cyanophenyl group and a piperonyl group (also known as a 1,3-

benzodioxol-5-yl)methyl group).

Chemical Formula and Molecular Weight
The chemical and physical properties of Lugduname are summarized in the table below.

Property Value Source(s)

Chemical Formula C₁₈H₁₆N₄O₄ [3][4]

Molecular Weight 352.35 g/mol [2][3]

IUPAC Name

N-(4-cyanophenyl)-N'-(1,3-

benzodioxol-5-

ylmethyl)guanidinoacetic acid

[2]

CAS Number 180045-75-4 [3][4]

InChI

InChI=1S/C18H16N4O4/c19-

8-12-4-6-14(7-5-12)22-18(21-

10-16(23)24)20-9-13-2-1-3-15-

17(13)26-11-25-15/h1-7H,9-

11H2,(H,23,24)(H2,20,21,22)

[4]

InChIKey
IHKGGKRBWGTNNG-

UHFFFAOYSA-N
[4]

Canonical SMILES

C1=CC(=CC=C1C#N)NC(=NC

C(=O)O)NCC2=C(C=C(C=C2)

OCO3)C3

[4]

Exact Mass 352.117155 amu [3]

Elemental Analysis
C: 61.36%, H: 4.58%, N:

15.90%, O: 18.16%
[3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of Lugduname and its precursors are crucial

for researchers aiming to work with this compound. The following sections outline the synthetic

routes based on available literature.

Synthesis of Lugduname
The synthesis of Lugduname involves the reaction of two key precursors: 4-cyanophenyl

isothiocyanate and piperonylamine, followed by reaction with glycine. A general procedure for

the synthesis of N,N'-disubstituted guanidinocarboxylic acids, including Lugduname, has been

described in the scientific literature.

General Protocol for N,N'-Disubstituted Guanidinocarboxylic Acids:

This synthesis typically proceeds through a carbodiimide intermediate.

Formation of the Thiourea: An equimolar amount of the primary amine (e.g., piperonylamine)

is reacted with the isothiocyanate (e.g., 4-cyanophenyl isothiocyanate) in a suitable solvent

such as dichloromethane or tetrahydrofuran at room temperature. The reaction progress can

be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed

under reduced pressure to yield the corresponding thiourea.

Activation and Guanylation: The thiourea is then dissolved in an appropriate solvent, and a

desulfurizing agent, such as Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide) or a

carbodiimide coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), is

added in the presence of a base (e.g., triethylamine). This in-situ generates a reactive

carbodiimide.

Reaction with Amino Acid: The amino acid (e.g., glycine) is then added to the reaction

mixture. The reaction is typically stirred at room temperature for several hours to overnight.

Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to

remove the reagents and byproducts. The crude product is then purified by column

chromatography on silica gel to afford the desired N,N'-disubstituted guanidinocarboxylic

acid.

Synthesis of Precursors
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1. 4-Cyanophenyl Isothiocyanate:

This precursor can be synthesized from 4-aminobenzonitrile.

Reaction with Thiophosgene: 4-aminobenzonitrile is dissolved in a suitable solvent, such as

dichloromethane or a biphasic system of water and an organic solvent. Thiophosgene is

added, often in the presence of a base like sodium bicarbonate or triethylamine, to neutralize

the HCl byproduct. The reaction is typically carried out at room temperature.

Work-up and Purification: After the reaction is complete, the organic layer is separated,

washed with water, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and

the solvent is evaporated. The crude product can be purified by recrystallization or column

chromatography.

2. Piperonylamine:

Piperonylamine can be prepared from piperonal (heliotropin) via reductive amination.

Imine Formation: Piperonal is reacted with a source of ammonia, such as ammonium acetate

or a solution of ammonia in an alcohol, to form the corresponding imine in situ.

Reduction: A reducing agent, such as sodium borohydride (NaBH₄), sodium

cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (H₂ over a catalyst like Palladium

on carbon), is then added to the reaction mixture to reduce the imine to the primary amine,

piperonylamine.[5]

Work-up and Purification: The reaction is quenched, and the product is extracted into an

organic solvent. The organic layer is then washed, dried, and the solvent removed. The

resulting piperonylamine can be purified by distillation under reduced pressure or by column

chromatography.

Signaling Pathway of Lugduname
Lugduname exerts its sweet taste by activating the T1R2/T1R3 G-protein coupled receptor

(GPCR) located on the surface of taste receptor cells in the taste buds.[3] The binding of

Lugduname to this receptor initiates an intracellular signaling cascade, leading to the

perception of sweetness.
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Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Workflow for Synthesis and
Characterization
The overall workflow for the synthesis and characterization of Lugduname is a multi-step

process that requires careful execution and analysis at each stage.
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Caption: Experimental workflow for the synthesis of Lugduname.
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Conclusion
Lugduname remains a molecule of significant interest to the scientific community due to its

unparalleled sweetness. While its future as a commercial sweetener is uncertain, its value as a

research tool is undeniable. This technical guide provides a foundational understanding of its

molecular structure, chemical properties, and the experimental approaches for its synthesis

and study. Further research into its detailed spectroscopic characterization and biological

interactions will continue to shed light on the mechanisms of sweet taste perception and aid in

the design of next-generation sweeteners with improved safety and sensory profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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